Cas no 61561-55-5 (Benzeneacetic acid, 2-(4-methylbenzoyl)-)

Benzeneacetic acid, 2-(4-methylbenzoyl)- structure
61561-55-5 structure
Product Name:Benzeneacetic acid, 2-(4-methylbenzoyl)-
CAS No:61561-55-5
MF:C16H14O3
MW:254.280564785004
CID:474806
PubChem ID:15621216
Update Time:2025-04-19

Benzeneacetic acid, 2-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-(4-methylbenzoyl)-
    • 2-[2-(4-methylbenzoyl)phenyl]acetic acid
    • DTXSID60575921
    • [2-(4-Methylbenzoyl)phenyl]acetic acid
    • 61561-55-5
    • Inchi: 1S/C16H14O3/c1-11-6-8-12(9-7-11)16(19)14-5-3-2-4-13(14)10-15(17)18/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: BHQMVAYTVNPBFD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C1C=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 254.09432
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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